4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone

• IUPAC Name: 4-[(2-fluorophenyl)methyl]-3-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]piperazin-2-one
• InChI: InChI=1S/C16H20FN3O3/c17-13-5-2-1-4-12(13)11-19-8-6-18-16(22)14(19)10-15(21)20-7-3-9-23-20/h1-2,4-5,14H,3,6-11H2,(H,18,22)
• InChI Key: TVMUIZMDNWABDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)C(=O)CC2C(=O)NCCN2CC3=CC=CC=C3F
• Molecular Formula: C16H20FN3O3
• Molecular Weight: 321.35 g/mol

Description

4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone is a chemical compound that has been widely researched for its potential therapeutic applications. It is a piperazinone derivative that has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone is not fully understood. However, it is believed to act as a partial agonist of the dopamine D2 receptor and a partial agonist of the serotonin 5-HT1A receptor. It also exhibits antagonistic effects on the serotonin 5-HT2A receptor. These actions are thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone can modulate several neurotransmitter systems, including dopamine, serotonin, and glutamate. It has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to enhance neuroplasticity and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone in lab experiments is its high potency and selectivity for dopamine and serotonin receptors. This allows for precise modulation of these neurotransmitter systems, which can be useful in studying their roles in various physiological and pathological processes. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cognitive impairments associated with various neuropsychiatric disorders. Another direction is to explore its effects on other neurotransmitter systems, such as the glutamate system, which may also play a role in its therapeutic effects. Additionally, future research could focus on developing more efficient synthesis methods and improving the compound's solubility in water to facilitate its use in various experimental settings.
In conclusion, 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone is a promising chemical compound that has shown potential therapeutic applications in various scientific studies. Its mechanism of action involves modulation of dopamine and serotonin receptors, and it has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects. Future research could focus on further investigating its therapeutic applications, exploring its effects on other neurotransmitter systems, and improving its solubility in water to facilitate its use in various experimental settings.

Synthesis Methods

The synthesis of 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone involves the reaction of 2-(2-isoxazolidinyl)-2-oxoethylamine with 2-fluorobenzyl chloride in the presence of a base. The resulting intermediate is then treated with piperazine to yield the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in various animal models. It has also been investigated for its potential use in the treatment of cognitive impairments associated with schizophrenia and Alzheimer's disease.